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Compound of Interest

1-Bromocyclobutanecarboxylic

Compound Name: ]
acid

Cat. No.: B1347131

Introduction

1-Bromocyclobutanecarboxylic acid is a valuable synthetic building block in medicinal
chemistry and drug development. Its rigid cyclobutane scaffold provides a unique three-
dimensional profile, while the bromine and carboxylic acid functional groups offer versatile
handles for a wide range of chemical modifications. Derivatization at these sites allows for the
systematic exploration of chemical space to optimize the pharmacological properties of lead
compounds. These application notes provide detailed protocols for three key classes of
derivatization: esterification, amidation, and palladium-catalyzed Suzuki-Miyaura cross-

coupling.
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General Derivatization Workflow
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Logic of Amide Coupling
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Suzuki-Miyaura Catalytic Cycle
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 To cite this document: BenchChem. [Application Notes: Synthetic Derivatization of 1-
Bromocyclobutanecarboxylic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1347131#synthetic-protocols-for-derivatization-of-1-
bromocyclobutanecarboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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